(3-(1,2,4-Oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl)(cyclopropyl)methanone

• IUPAC Name: cyclopropyl-[3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl]methanone
• InChI: InChI=1S/C16H17N3O2/c20-16(12-6-7-12)19-8-13(11-4-2-1-3-5-11)14(9-19)15-17-10-21-18-15/h1-5,10,12-14H,6-9H2
• InChI Key: PADBDWZFNBHJGA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N2CC(C(C2)C3=NOC=N3)C4=CC=CC=C4
• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol

Description

1,2,4-Oxadiazoles are five-membered heterocyclic compounds containing one oxygen and two nitrogen atoms. They are known to exhibit a broad spectrum of biological activities, including antibacterial, antiviral, antifungal, antineoplastic, anticancer, antioxidant, anti-inflammatory, and analgesic properties.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles often involves the cyclization of benzophenone hydrazide, followed by the nucleophilic alkylation of the heterocyclic scaffold. Various methods of synthesis of 1,2,4-oxadiazole derivatives exhibiting biological activity have been discussed in the literature.

Molecular Structure Analysis

The oxadiazole molecule is composed of two nitrogen atoms and one oxygen atom, forming a five-membered heterocyclic ring. The position of nitrogen atoms can result in four different isomeric structures: 1,2,3-oxadiazole, 1,2,5-oxadiazole, 1,2,4-oxadiazole, and 1,3,4-oxadiazole.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-oxadiazoles are diverse and depend on the substituents on the heterocyclic ring. For instance, with two methyl groups, 1,3,4-Oxadiazole is completely soluble in water, while aryl substituents lower the solubility significantly.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-oxadiazoles can vary widely depending on their specific structure and substituents. For instance, oxadiazoles possess hydrogen bond acceptor properties due to the electronegativities of nitrogen and oxygen, with nitrogen being a stronger hydrogen bond acceptor than oxygen.

Scientific Research Applications

Antibacterial Activity

• (3-(1,2,4-Oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl)(cyclopropyl)methanone derivatives exhibit antibacterial properties. .

Antiviral Potential

• Researchers have investigated the antiviral effects of these derivatives. .

Blood Pressure Regulation

• Some derivatives have demonstrated blood pressure-lowering effects. .

Antifungal Properties

• Certain derivatives exhibit antifungal activity. .

Anticancer and Antineoplastic Effects

• Studies suggest that derivatives of this compound possess anticancer and antineoplastic properties. .

Antioxidant, Anti-Inflammatory, and Analgesic Actions

• The same derivatives have been linked to antioxidant, anti-inflammatory, and analgesic effects. .

Additionally, in the realm of agriculture:

• Plant Protection Agents :
  • Due to their insecticidal, fungicidal, and herbicidal properties, 1,3,4-oxadiazoles (including this compound) find use in agriculture. .

Safety And Hazards

The safety and hazards associated with 1,2,4-oxadiazoles can vary depending on the specific compound. Some may pose risks due to their biological activity, and appropriate safety precautions should be taken when handling them.

Future Directions

Given the broad spectrum of biological activities exhibited by 1,2,4-oxadiazoles, they continue to be of interest in the development of new pharmaceuticals and agrochemicals. Future research will likely focus on the synthesis of novel 1,2,4-oxadiazole derivatives and the exploration of their potential applications.